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Compound of Interest

Compound Name: Indium(3+) perchlorate

Cat. No.: B079124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Indium(3+) perchlorate, focusing
on its chemical identity, safety data, and potential applications in research and development.
While specific detailed experimental protocols and established roles in biological signaling
pathways are not extensively documented in publicly available literature, this guide

consolidates the existing knowledge to support further investigation and safe handling of this
compound.

Chemical Identification and Properties

Indium(3+) perchlorate is an inorganic compound, the indium salt of perchloric acid. It is
typically available as a hydrate, with the octahydrate being a common form.
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Property Data Reference

Chemical Formula IN(CIOa4)3 (anhydrous) [1]

IN(CIOa4)s3 - xH20 (hydrate)

] 413.17 g/mol (anhydrous
Molecular Weight ] [1]
basis)

Appearance Colorless crystals [1]

Soluble in water and ethanol.
Solubility The octahydrate is also soluble  [1]

in acetic acid.

The octahydrate melts in its
Melting Point own crystallization water at 80 [1]
°C.

CAS Numbers:

Form CAS Number
Anhydrous 13529-74-3
Hydrate 314041-16-2
Octahydrate 13465-15-1

Safety Data

Indium(3+) perchlorate is a strong oxidizing agent and requires careful handling. The
following safety information is compiled from various safety data sheets (SDS).
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Hazard Category

GHS Classification

Precautionary Statements

Oxidizing Properties

Oxidizing Solids, Category 2

H272: May intensify fire;
oxidizer. P210: Keep away
from heat, hot surfaces,
sparks, open flames and other
ignition sources. No smoking.
P220: Keep away from
clothing and other combustible

materials.

Skin Irritation

Skin Irritation, Category 2

H315: Causes skin irritation.
P264: Wash skin thoroughly
after handling. P280: Wear

protective gloves.

Eye Irritation

Serious Eye Irritation,

Category 2

H319: Causes serious eye
irritation. P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Respiratory Irritation

Specific target organ toxicity —

Single exposure, Category 3

H335: May cause respiratory
irritation. P261: Avoid
breathing dust. P271: Use only
outdoors or in a well-ventilated

area.

First Aid Measures:

 In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes.

¢ In case of skin contact: Wash off with soap and plenty of water.

e If inhaled: Move person into fresh air.
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o If swallowed: Rinse mouth with water.

Experimental Protocols

Detailed experimental protocols for the specific use of Indium(3+) perchlorate in drug
development or complex organic syntheses are not readily available in the reviewed literature.
However, a straightforward synthesis of the compound itself is documented.

Synthesis of Indium(3+) Perchlorate

A common method for the synthesis of Indium(3+) perchlorate involves the reaction of indium
hydroxide with perchloric acid[1].

Reaction: In(OH)3 + 3HCIO4 — In(ClOa4)s + 3H20[1]

Procedure:

Carefully add a stoichiometric amount of perchloric acid to a suspension of indium hydroxide
in water.

Gently heat the mixture to facilitate the reaction and dissolution of the solid.

Allow the solution to cool, leading to the crystallization of Indium(3+) perchlorate hydrate.

Isolate the crystals by filtration and dry them appropriately.

Caution: Perchloric acid is a strong oxidizing acid and can be explosive, especially when
heated or in contact with organic materials. This synthesis should be performed with extreme
care in a well-ventilated fume hood, with appropriate personal protective equipment.

Potential Applications in Catalysis

While specific protocols for Indium(3+) perchlorate are scarce, other indium(lll) salts, such as
indium(lIl) chloride and indium(lll) triflate, are widely used as Lewis acid catalysts in a variety of
organic transformations. It is plausible that Indium(3+) perchlorate could serve a similar role,
leveraging the Lewis acidity of the In3* ion. Potential applications could include:

o Friedel-Crafts reactions: Catalyzing the alkylation or acylation of aromatic compounds.
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e Michael additions: Promoting the conjugate addition of nucleophiles to a,B3-unsaturated
carbonyl compounds.

e Diels-Alder reactions: Accelerating cycloaddition reactions.

Researchers interested in exploring the catalytic activity of Indium(3+) perchlorate should
start by adapting established procedures for other indium(lll) catalysts, with careful
consideration of the perchlorate anion's oxidizing nature and potential for explosive side
reactions.

Signaling Pathways and Biological Activity

There is currently no direct evidence in the reviewed scientific literature linking Indium(3+)
perchlorate to specific biological signaling pathways. Studies on the biological effects of
indium compounds have been conducted with other salts, such as indium chloride, and have
shown potential for cytotoxicity and interaction with cellular processes. However, these findings
cannot be directly extrapolated to the perchlorate salt. Further research is required to
understand the biological activity and potential toxicological profile of Indium(3+) perchlorate.

Visualizations
Synthesis and Characterization Workflow

The following diagram illustrates a general workflow for the synthesis and subsequent
characterization of Indium(3+) perchlorate.

Caption: Workflow for the synthesis and characterization of Indium(3+) perchlorate.

This guide provides a foundational understanding of Indium(3+) perchlorate based on
currently available information. The lack of detailed experimental protocols and biological data
highlights opportunities for future research to explore the potential of this compound in various
scientific and developmental fields. Researchers should always exercise extreme caution when
handling this and any perchlorate-containing compound due to its oxidizing and potentially
explosive nature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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